Cas no 1818847-45-8 (6-cyclopropyl-8-fluoroisoquinoline)

• Product Name: 6-cyclopropyl-8-fluoroisoquinoline
• CAS No: 1818847-45-8
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• MDL: MFCD30184861
• CID: 4619892
• PubChem ID: 122170256
• Update Time: 2025-10-28

6-cyclopropyl-8-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6‐cyclopropyl‐8‐fluoroisoquinoline
• 6-cyclopropyl-8-fluoroisoquinoline
• 6-cyclopropyl-8-fluoro-isoquinoline
• 1818847-45-8
• P16149
• CS-0184164

• MDL： MFCD30184861
• Inchi： 1S/C12H10FN/c13-12-6-10(8-1-2-8)5-9-3-4-14-7-11(9)12/h3-8H,1-2H2
• InChI Key： LUHTZZAWGLPNFQ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C3CC3)C=C2F)C=CN=1

Computed Properties

• Exact Mass: 187.079727485g/mol
• Monoisotopic Mass: 187.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-cyclopropyl-8-fluoroisoquinoline

Comprehensive Analysis of 6-Cyclopropyl-8-fluoroisoquinoline (CAS No. 1818847-45-8): Properties, Applications, and Research Insights

The compound 6-cyclopropyl-8-fluoroisoquinoline (CAS No. 1818847-45-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This heterocyclic molecule, characterized by a fused bicyclic system with a cyclopropyl substituent and a fluoro group, offers intriguing chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most searched questions regarding 6-cyclopropyl-8-fluoroisoquinoline is its role in medicinal chemistry. The presence of the fluorine atom enhances the molecule's bioavailability and metabolic stability, a feature highly sought after in modern drug design. Additionally, the cyclopropyl group contributes to conformational rigidity, which can improve binding affinity to biological targets. These attributes align with current trends in fragment-based drug discovery and covalent inhibitor development, making this compound a subject of active research.

From a synthetic perspective, 6-cyclopropyl-8-fluoroisoquinoline serves as a versatile building block. Its isoquinoline core is a privileged scaffold in many natural products and pharmaceuticals, while the fluorine substitution at the 8-position allows for further functionalization via cross-coupling reactions. This flexibility has led to its use in the synthesis of fluorescent probes and organic electronic materials, addressing growing demands in bioimaging and optoelectronics.

Recent publications highlight the compound's potential in addressing drug resistance challenges, a hot topic in cancer research. The fluoroisoquinoline moiety has shown promise in modulating ATP-binding sites of kinases, offering new avenues to overcome resistance mechanisms. Furthermore, its application in proteolysis-targeting chimeras (PROTACs) has sparked interest, as researchers seek to exploit its structural features for targeted protein degradation strategies.

Environmental and green chemistry considerations are also shaping research around CAS No. 1818847-45-8. Scientists are investigating more sustainable synthetic routes to this compound, focusing on catalysis and atom economy. These efforts respond to the pharmaceutical industry's push toward greener synthetic methodologies, a trend frequently searched in academic and industrial circles.

In material science, the electronic properties of 6-cyclopropyl-8-fluoroisoquinoline have attracted attention for organic semiconductor applications. Its conjugated system and potential for charge transport make it a candidate for OLED materials and organic photovoltaic devices. This aligns with current searches for next-generation electronic materials that combine performance with synthetic accessibility.

Quality control and analytical characterization of 6-cyclopropyl-8-fluoroisoquinoline remain crucial topics. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential for verifying purity and structure, especially given the compound's use in sensitive applications. These analytical aspects frequently appear in search queries from quality assurance professionals and researchers.

The future outlook for 6-cyclopropyl-8-fluoroisoquinoline appears promising, with ongoing research exploring its structure-activity relationships and potential in combination therapies. As the scientific community continues to investigate this compound, its applications are likely to expand into new areas of chemical biology and materials engineering, making it a molecule worth watching in coming years.